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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B550063 Get Quote

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals working with C3a (70-77). The following procedural

guidance outlines the necessary personal protective equipment (PPE), handling protocols, and

disposal plans to ensure a safe laboratory environment.

Product Information and Hazards
C3a (70-77) is a synthetic octapeptide corresponding to the C-terminal fragment of human

complement component 3a (C3a).[1][2] It mimics some of the biological activities of C3a,

including induction of histamine release, contraction of smooth muscle tissue, and

enhancement of vascular permeability.[1][3][4] While one safety data sheet suggests no

applicable hazards under the Globally Harmonized System (GHS), it is recommended that all

chemicals be handled with caution. If the C3a is derived from human serum, appropriate

precautions for handling human blood products must be observed.

Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following PPE is mandatory when

handling C3a (70-77):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b550063?utm_src=pdf-interest
https://www.benchchem.com/product/b550063?utm_src=pdf-body
https://www.benchchem.com/product/b550063?utm_src=pdf-body
https://www.medchemexpress.com/C3a_70-77.html
https://www.medchemexpress.com/c3a-70-77-tfa.html
https://www.medchemexpress.com/C3a_70-77.html
https://www.genscript.com/peptide/RP20511-C3a_70_77_.html
https://www.pnas.org/doi/10.1073/pnas.74.5.1826
https://www.benchchem.com/product/b550063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Glasses
Must conform to NIOSH (US)

or EN 166 (EU) standards.

Hand Protection Protective Gloves
Chemically resistant gloves

(e.g., nitrile) should be worn.

Body Protection Laboratory Coat

Wear a standard laboratory

coat to protect skin and

clothing.

Respiratory Protection Respirator

A government-approved

respirator may be necessary if

handling the lyophilized

powder and there is a risk of

inhalation.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of C3a (70-77) and to ensure

the safety of laboratory personnel.

Handling:

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of the lyophilized powder.

Work in a well-ventilated area. A mechanical exhaust system may be required.

Wash hands thoroughly after handling.

Keep the substance away from ignition sources, heat, and flames.

No smoking, drinking, or eating in the work area.

Storage:
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Store the peptide at -20°C for long-term stability.

Some suppliers indicate that the product can be stored at room temperature in the

continental US for short periods.

Always refer to the Certificate of Analysis for specific storage recommendations.

Keep away from strong oxidizing agents, strong bases, and strong acids.

First Aid Measures
In case of accidental exposure, follow these procedures immediately:

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. If irritation

persists, seek medical attention.

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, ensuring to separate the

eyelids. If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult or they are not breathing, provide

artificial respiration and seek medical attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Dispose of C3a (70-77) and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the product to enter drains.

Unused material should be disposed of as chemical waste.
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Experimental Workflow
The following diagram illustrates a general workflow for handling and preparing C3a (70-77) for

an in-vitro experiment.
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Preparation

Experiment

Cleanup & Disposal

Retrieve C3a (70-77) from -20°C storage

Don appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Reconstitute lyophilized powder
in appropriate buffer

Vortex gently to ensure
complete dissolution

Perform serial dilutions
to desired concentrations

Add C3a (70-77) dilutions
to cell culture

Incubate under
specified conditions

Perform downstream assay
(e.g., histamine release, calcium flux)

Decontaminate work surfaces

Dispose of waste
(tips, tubes, plates)

in biohazard/chemical waste

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and experimental use of C3a (70-77).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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